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Compound of Interest

Compound Name: Dmac-BP

Cat. No.: B14048858 Get Quote

This guide provides essential safety, logistical, and procedural information for the proper

handling and disposal of Dmac-BP (Bis[4-(9,9-dimethyl-9,10-

dihydroacridine)phenyl]methanone). The following step-by-step protocols are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and environmental compliance.

Safety and Hazard Information
Dmac-BP is classified as harmful if swallowed.[1] It is essential to avoid inhalation, ingestion,

and contact with skin and eyes.[1] When handling this compound, which exists as a pale yellow

solid powder or crystals, appropriate personal protective equipment (PPE) must be worn.[1]

Environmentally, Dmac-BP is not considered to be persistent, bioaccumulative, and toxic

(PBT), or very persistent and very bioaccumulative (vPvB).[1]

Chemical and Physical Properties of Dmac-BP
The quantitative data for Dmac-BP are summarized in the table below for easy reference.
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Property Value Source

CAS Number 1685287-55-1 [1][2]

Chemical Formula C₄₃H₃₆N₂O [1][2]

Molecular Weight 596.76 g/mol [2]

Physical State Solid: Powder/Crystals [1][2]

Appearance Pale Yellow [1][2]

Melting Point 410 °C (TGA, 5% weight loss) [1][2]

Hazard Statement H302: Harmful if swallowed [1]

Standard Operating Procedure for Dmac-BP
Disposal
This protocol provides a detailed methodology for the safe collection, storage, and disposal of

Dmac-BP waste and contaminated materials.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Always handle Dmac-BP powder in a well-ventilated area or under a

chemical fume hood to minimize inhalation risk.[1] Ensure an eyewash station and safety

shower are readily accessible.[1]

Eye Protection: Wear chemical safety goggles with side shields, approved under standards

such as EN166 (EU).[1]

Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be

inspected before use, and proper removal techniques should be employed to avoid skin

contact.[1]

Body Protection: Wear a standard laboratory coat. For larger spills, consider additional

protective clothing.[1]
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Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

full-face particle respirator (e.g., N99-US or P2-EN 143).[1]

2. Waste Segregation and Container Selection:

Waste Stream: Dmac-BP waste should be segregated as a non-halogenated organic solid

waste. Do not mix with liquid waste or incompatible chemical waste streams.

Container: Use a clearly marked, dedicated waste container with a secure, tight-fitting lid.

The container must be compatible with the chemical; a high-density polyethylene (HDPE)

container is a suitable choice. Do not use food or beverage containers for waste collection.

3. Waste Collection and Labeling:

Collection of Solid Waste: Carefully transfer residual Dmac-BP powder, contaminated

weighing papers, and disposable equipment (e.g., pipette tips, gloves) into the designated

waste container.

Spill Cleanup: In case of a spill, sweep up the solid material carefully to avoid creating dust.

[1] Where practical, use a vacuum cleaner equipped with a HEPA filter.[1] Place all

contaminated cleaning materials and spilled substance into the waste container.

Labeling: Immediately label the waste container with a hazardous waste tag. The label must

clearly identify the contents as "Dmac-BP Waste," list all components, and include relevant

hazard pictograms (e.g., GHS07 for "Harmful").[3]

4. Temporary On-Site Storage:

Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation.[4][5]

Conditions: The storage area must be a well-ventilated, secure location away from

incompatible materials.[1] Keep the container tightly closed except when adding waste.[1]

5. Final Disposal Procedure:
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Regulatory Compliance: The final disposal of Dmac-BP must be conducted in strict

accordance with all local, state, and national environmental regulations.[1]

Recommended Method: The primary recommended disposal method is incineration.[1] This

process uses high temperatures to safely destroy the chemical compounds.[6][7]

Licensed Contractor: Arrange for the collection and disposal of the waste through an

accredited and licensed hazardous waste disposal contractor.[1] Provide the contractor with

the Safety Data Sheet (SDS) for Dmac-BP to ensure they can handle it appropriately.

Normal disposal is via incineration operated by an accredited disposal contractor.[1]

Dmac-BP Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of Dmac-BP waste in a laboratory setting.
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Dmac-BP Waste Generated
(Solid Residue or Contaminated PPE)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs

Step 2: Select a Labeled,
Compatible Waste Container

Step 3: Collect Waste
(Avoid Dust Generation)

Step 4: Securely Seal and
Ensure Proper Labeling

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Arrange Pickup with
Licensed Waste Contractor

Step 7: Final Disposal via
Accredited Incineration Facility

Follow Spill Cleanup Procedure
(Sweep, Avoid Dust, Collect)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dmac-BP waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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